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Introduction

The determination of potassium (K⁺) levels in soil is crucial for assessing soil fertility and

guiding appropriate fertilization strategies in agriculture. While modern instrumental techniques

like Atomic Absorption (AA) and Inductively Coupled Plasma-Optical Emission Spectrometry

(ICP-OES) are common, classical chemical methods remain valuable for their cost-

effectiveness and utility in specific laboratory settings[1][2]. The sodium cobaltinitrite method is

a well-established chemical technique for the quantitative analysis of potassium.

Principle of the Method

The method is based on the reaction of potassium ions with a solution of sodium cobaltinitrite

(Na₃[Co(NO₂)₆]) in a weakly acidic medium (acetic acid)[3][4]. This reaction forms a sparingly

soluble, yellow crystalline precipitate of potassium sodium cobaltinitrite (K₂Na[Co(NO₂)₆]·H₂O)

[3][5]. The very low solubility of this salt allows for the separation of potassium from the soil

extract[6]. The amount of potassium in the original sample can then be determined by

quantifying the precipitate using gravimetric, volumetric, or colorimetric techniques[3][7].

The fundamental precipitation reaction is: 2K⁺ + Na⁺ + [Co(NO₂)₆]³⁻ → K₂Na[Co(NO₂)₆]↓

(yellow precipitate)
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Experimental Protocols
Reagent Preparation
Sodium Cobaltinitrite Reagent This protocol is adapted from the methods described by Adie

and Wood[3].

Solution A: Dissolve 113 g of cobalt acetate in 300 mL of water and add 100 mL of glacial

acetic acid.

Solution B: Dissolve 220 g of sodium nitrite (NaNO₂) in 400 mL of water.

Mixing: Mix Solution A and Solution B.

Degassing: Remove the nitric oxide gas that evolves by bubbling air through the solution or

by evacuation[3][8].

Maturation: Allow the solution to stand for 24 hours. During this time, a yellow precipitate

may form if the reagents contain potassium impurities.

Final Preparation: Filter the solution and dilute it to a final volume of 1 liter with distilled

water[3]. Store in a dark, stoppered bottle.

Note: It is crucial to ensure all reagents are as free from potassium as possible by running

blank tests[5].

Soil Sample Preparation and Extraction
This protocol describes a general acid extraction method to bring soil potassium into

solution[3]. Alternative extraction agents like ammonium acetate are also widely used, but care

must be taken as ammonium ions can interfere with the cobaltinitrite precipitation[1][9].

Weigh 10 g of air-dried soil (passed through a 2-mm sieve) into a flask.

Add 20-30 mL of strong hydrochloric acid (HCl) and heat for an extended period (e.g., 48

hours in a loosely stoppered flask) to extract the potassium[3].

After extraction, add an excess of sodium carbonate (Na₂CO₃) solution and boil to precipitate

interfering bases (e.g., Ca²⁺, Mg²⁺).
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Filter the solution to remove the precipitated bases and soil residue.

Acidify the filtrate with acetic acid and concentrate it by evaporation to a volume of

approximately 10 mL[3]. This solution is now ready for potassium precipitation.

Potassium Precipitation
To the 10 mL of prepared soil extract, add 10 mL of the sodium cobaltinitrite reagent.

Add more acetic acid if necessary to ensure the solution is acidic.

An immediate yellow crystalline precipitate of potassium sodium cobaltinitrite will form[3].

Allow the precipitate to settle completely. The settling time can vary, with recommendations

ranging from a few hours to overnight (18-24 hours) to ensure complete precipitation[3][10].

Quantification of Potassium
Three different methods can be used to quantify the amount of potassium from the precipitate.

Method A: Gravimetric Determination This method involves weighing the dried precipitate.

Filter the settled precipitate using a pre-weighed filter crucible (e.g., a Gooch crucible).

Wash the precipitate with small amounts of cold water acidified with acetic acid to remove

any soluble impurities, followed by a final wash with alcohol[10].

Dry the crucible containing the precipitate in an oven at approximately 120°C until a constant

weight is achieved[10].

The weight of the potassium can be calculated from the weight of the K₂Na[Co(NO₂)₆]·H₂O

precipitate using its molecular weight.

Method B: Volumetric (Titration) Determination This method quantifies the nitrite groups in the

precipitate by titration with potassium permanganate (KMnO₄)[3][5].

Collect the precipitate by filtration and wash it thoroughly as described in the gravimetric

method.
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Transfer the precipitate and filter paper to a beaker containing a known excess volume of

standard potassium permanganate solution and sulfuric acid.

Heat the solution to boiling to oxidize the nitrite ions.

After the reaction is complete, titrate the excess, unreacted KMnO₄ with a standard solution

of oxalic acid[5].

The amount of KMnO₄ consumed in the oxidation of the nitrite is used to calculate the

amount of potassium. A factor of 1 mL of 0.1 N KMnO₄ corresponding to 0.000830 g of K₂O

can be used for a range of 3 to 50 mg K₂O[9].

Method C: Colorimetric Determination This method uses the nitrite from the precipitate to form

a colored azo dye, which is then measured with a spectrophotometer[7].

Isolate and wash the precipitate as previously described.

Dissolve the precipitate in a suitable solvent.

Use the dissolved nitrite to diazotize sulphanilic acid.

Couple the resulting diazonium salt with dimethylaniline to form methyl orange, a colored

compound.

Measure the absorbance of the solution using a spectrophotometer at the appropriate

wavelength.

Determine the potassium concentration by comparing the absorbance to a standard curve

prepared from known potassium concentrations[7].

Data Presentation
Table 1: Key Quantitative Parameters for the Cobaltinitrite Method
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Parameter Value / Description Source

Precipitate Formula K₂Na[Co(NO₂)₆]·H₂O [3]

Volumetric Factor (K₂O)
1 mL of 0.1 N KMnO₄ ≈

0.000830 g K₂O
[9]

Applicable Range (Volumetric) 3 to 50 mg K₂O [9]

Water Solubility of

K₃[Co(NO₂)₆]

1 g dissolves in 1120 g of

water at 17°C
[6]

Table 2: Comparison of Quantification Methods

Method Principle Advantages Disadvantages

Gravimetric
Direct weighing of the

dried precipitate.

Simple, direct

measurement.

Can be time-

consuming due to

drying; requires

careful handling to

avoid loss of

precipitate.

Volumetric

Titration of the nitrite

in the precipitate with

KMnO₄.

Faster than

gravimetric; good

accuracy within the

specified range[9].

Requires preparation

and standardization of

multiple reagents

(KMnO₄, oxalic acid).

Colorimetric

Spectrophotometric

measurement of a

colored product

formed from the

nitrite.

High sensitivity,

suitable for small

amounts of

potassium; ideal for

routine analysis of

many samples[7].

Indirect method;

requires a standard

curve and

spectrophotometer;

susceptible to color

instability[7].
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Sample Preparation
Potassium Detection

Quantification

1. Soil Sample
(10 g, air-dried)

2. Acid Extraction
(HCl, heat)

3. Filtration & Concentration
(to ~10 mL)

4. Precipitation
(+ Sodium Cobaltinitrite Reagent)

5. Settling
(Overnight)

Yellow Precipitate
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Caption: Workflow for potassium determination in soil using the sodium cobaltinitrite method.

Core Precipitation Reaction

2K⁺ + Na₃[Co(NO₂)₆]

K₂Na[Co(NO₂)₆]↓ + 2Na⁺
Acetic Acid

(Weakly Acidic)

Click to download full resolution via product page

Caption: Chemical reaction for the precipitation of potassium with sodium cobaltinitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

